octahydro-2H-quinolizin-1-ylmethyl phenylcarbamate

• IUPAC Name: 2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethyl N-phenylcarbamate
• InChI: InChI=1S/C17H24N2O2/c20-17(18-15-8-2-1-3-9-15)21-13-14-7-6-12-19-11-5-4-10-16(14)19/h1-3,8-9,14,16H,4-7,10-13H2,(H,18,20)
• InChI Key: OVSLXLJKOJXULE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2CCCC(C2C1)COC(=O)NC3=CC=CC=C3
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Physical and Chemical Properties Analysis

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